Cas no 20434-86-0 (3,6-Diphenyl-1,4,2,5-dioxadiazine)

3,6-Diphenyl-1,4,2,5-dioxadiazine structure
20434-86-0 structure
Product Name:3,6-Diphenyl-1,4,2,5-dioxadiazine
CAS No:20434-86-0
MF:C14H10N2O2
MW:238.241403102875
CID:2656503
PubChem ID:568681
Update Time:2025-04-21

3,6-Diphenyl-1,4,2,5-dioxadiazine Chemical and Physical Properties

Names and Identifiers

    • 3,6-diphenyl-1,4,2,5-dioxadiazine
    • MTEJFTVYMXFZFC-UHFFFAOYSA-N
    • DTXCID60292025
    • DTXSID10340944
    • 20434-86-0
    • 1,4,2,5-Dioxadiazine, 3,6-diphenyl-
    • 3,6-Diphenyl-1,4,2,5-dioxadiazine #
    • 3,6-Diphenyl-1,4,2,5-dioxadiazine
    • Inchi: 1S/C14H10N2O2/c1-3-7-11(8-4-1)13-15-18-14(16-17-13)12-9-5-2-6-10-12/h1-10H
    • InChI Key: MTEJFTVYMXFZFC-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2)=NOC(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 238.074227566Da
  • Monoisotopic Mass: 238.074227566Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 43.2Ų

3,6-Diphenyl-1,4,2,5-dioxadiazine Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Dichloromethane ;  1 h, -40 °C → 0 °C
Reference
Synthesis of 3,5-Disubstituted Isoxazoles through a 1,3-Dipolar Cycloaddition Reaction between Alkynes and Nitrile Oxides Generated from O-Silylated Hydroxamic Acids
Carloni, Laure-Elie; Mohnani, Stefan; Bonifazi, Davide, European Journal of Organic Chemistry, 2019, 2019(44), 7322-7334

3,6-Diphenyl-1,4,2,5-dioxadiazine Raw materials

3,6-Diphenyl-1,4,2,5-dioxadiazine Preparation Products

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